Cas no 1805877-39-7 (3-(1-Chloro-2-oxopropyl)-5-nitrotoluene)

• Product Name: 3-(1-Chloro-2-oxopropyl)-5-nitrotoluene
• CAS No: 1805877-39-7
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 5005892
• Update Time: 2025-05-30

3-(1-Chloro-2-oxopropyl)-5-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 3-(1-Chloro-2-oxopropyl)-5-nitrotoluene

• Inchi： 1S/C10H10ClNO3/c1-6-3-8(10(11)7(2)13)5-9(4-6)12(14)15/h3-5,10H,1-2H3
• InChI Key： GLNGLYJPXZUNSF-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=C(C=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 2.5
• Topological Polar Surface Area: 62.9

Additional information on 3-(1-Chloro-2-oxopropyl)-5-nitrotoluene

Professional Introduction to 3-(1-Chloro-2-oxopropyl)-5-nitrotoluene (CAS No. 1805877-39-7)

3-(1-Chloro-2-oxopropyl)-5-nitrotoluene, with the CAS number 1805877-39-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure incorporates both chloro and nitro functional groups, which are pivotal in modulating its reactivity and utility in synthetic chemistry.

The compound's structure consists of a toluene backbone, which is a common aromatic hydrocarbon found in numerous industrial and pharmaceutical applications. The presence of a nitro group at the 5-position and a chloro-substituted 2-oxopropyl side chain makes this molecule particularly interesting for researchers exploring novel synthetic pathways and drug development strategies. The nitro group is known for its ability to participate in various chemical transformations, including reduction to amine functionalities, while the chloro group offers opportunities for further derivatization through nucleophilic substitution reactions.

In recent years, the pharmaceutical industry has seen a surge in the demand for high-purity intermediates that can be used in the development of new therapeutic agents. 3-(1-Chloro-2-oxopropyl)-5-nitrotoluene has emerged as a key intermediate in this context, particularly in the synthesis of molecules targeting neurological disorders. The nitro group's ability to cross-link with biological targets has made it a popular choice for designing molecules that interact with specific enzymes or receptors. Additionally, the chloro-substituted side chain provides a handle for further functionalization, allowing chemists to tailor the properties of the final product to meet specific pharmacological requirements.

Recent advancements in computational chemistry have further highlighted the potential of 3-(1-Chloro-2-oxopropyl)-5-nitrotoluene in drug discovery. Molecular modeling studies have demonstrated that this compound can be effectively incorporated into drug-like scaffolds, enhancing their binding affinity and selectivity. The structural features of this compound have been found to align well with known pharmacophores, suggesting its utility in designing next-generation therapeutics. These findings have prompted researchers to explore its application in developing treatments for conditions such as Alzheimer's disease and other neurodegenerative disorders.

The synthesis of 3-(1-Chloro-2-oxopropyl)-5-nitrotoluene involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the nitration of toluene to introduce the nitro group at the desired position. Subsequent functionalization involves the introduction of the chloro-substituted 2-oxopropyl side chain through nucleophilic substitution or other appropriate methods. The yield and purity of this compound are critical factors that influence its applicability in pharmaceutical research.

In conclusion, 3-(1-Chloro-2-oxopropyl)-5-nitrotoluene (CAS No. 1805877-39-7) is a versatile intermediate with significant potential in the development of novel therapeutic agents. Its unique structural features and reactivity make it an attractive candidate for further exploration in synthetic chemistry and drug discovery. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing some of today's most pressing medical challenges.